(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)-(9H-xanthen-9-yl)methanone

• IUPAC Name: (3-fluoro-8-azabicyclo[3.2.1]octan-8-yl)-(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C21H20FNO2/c22-13-11-14-9-10-15(12-13)23(14)21(24)20-16-5-1-3-7-18(16)25-19-8-4-2-6-17(19)20/h1-8,13-15,20H,9-12H2
• InChI Key: PPCIWNZHKUBVDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35)F
• Molecular Formula: C21H20FNO2
• Molecular Weight: 337.4 g/mol

Description

The compound contains an 8-azabicyclo[3.2.1]octane scaffold. This is a bicyclic structure that is a central core of the family of tropane alkaloids. These alkaloids display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of compounds with the 8-azabicyclo[3.2.1]octane scaffold has attracted attention from many research groups worldwide. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is used. Tropane alkaloids, which contain a similar core structure, have a wide array of biological activities.